N-(2,2-di(furan-2-yl)ethyl)-3-(4-methoxyphenyl)propanamide
Description
N-(2,2-di(furan-2-yl)ethyl)-3-(4-methoxyphenyl)propanamide, also known as DFUP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. DFUP is a member of the family of compounds known as furanamides, which have been shown to exhibit a range of biological activities, including anti-inflammatory and analgesic effects.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have garnered attention due to their potential as antibacterial agents. Microbial resistance remains a global concern, and the ineffectiveness of existing antimicrobial drugs necessitates the search for novel compounds. The furan nucleus plays a crucial role in the synthesis of innovative antibacterial agents. Researchers have explored various methods to create furan derivatives, which exhibit remarkable therapeutic efficacy against both gram-positive and gram-negative bacteria .
Medicinal Chemistry
The furan scaffold has found applications in medicinal chemistry. Researchers have developed furan-containing compounds with diverse pharmacological properties, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, and anti-inflammatory effects. Additionally, furans have shown promise as potential anticancer agents .
Epoxy Resins
Furan derivatives contribute to the synthesis of epoxy resins. For instance, 2,5-bis[(2-oxiranylmethoxy)methyl] furan (BOF) is prepared from 2,5-bis(hydroxymethyl) furan and serves as a telechelic diepoxy. These epoxy resins find applications in coatings, adhesives, and composite materials .
Coordination Chemistry
N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide (H₂L) acts as a ligand in coordination chemistry. It forms complexes with metal ions (Cu(II), Co(II), Ni(II), and Zn(II)) and exhibits interesting spectral properties. These complexes have potential applications in catalysis and materials science .
Other Therapeutic Effects
Beyond antibacterial activity, furan derivatives possess a wide range of therapeutic advantages. These include anti-anxiety, anti-parkinsonian, anti-glaucoma, antihypertensive, and anti-aging effects. Researchers continue to explore their potential in various disease areas .
properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-3-(4-methoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4/c1-23-16-9-6-15(7-10-16)8-11-20(22)21-14-17(18-4-2-12-24-18)19-5-3-13-25-19/h2-7,9-10,12-13,17H,8,11,14H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXPRXICYIORBAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2,2-bis(furan-2-yl)ethyl]-3-(4-methoxyphenyl)propanamide | |
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